N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2,4,5-trifluoro-3-methoxybenzamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2,4,5-trifluoro-3-methoxybenzamide
• InChI: InChI=1S/C16H12F3N3O4S/c1-26-12-10(18)7(6-8(17)11(12)19)14(23)20-3-4-22-15(24)13-9(2-5-27-13)21-16(22)25/h2,5-6H,3-4H2,1H3,(H,20,23)(H,21,25)
• InChI Key: XGVMYRMUKCMMFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1F)F)C(=O)NCCN2C(=O)C3=C(C=CS3)NC2=O)F
• Molecular Formula: C16H12F3N3O4S
• Molecular Weight: 399.3 g/mol
• CAS No.: 1904207-88-0

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2,4,5-trifluoro-3-methoxybenzamide is a useful research compound. Its molecular formula is C16H12F3N3O4S and its molecular weight is 399.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

A study reported the design, synthesis, and crystal structure of a compound with a closely related structure, highlighting the crystal belonging to the tetragonal system and the compound's optimized geometric bond lengths and angles obtained using density functional theory (DFT). The study also involved a molecular docking study revealing potential anticancer activity against various human cancer cell lines, including colon, lung, and gastric cancers (Huang et al., 2020).

Antitumor Activity

Another research focused on the antitumor activities of thieno[3,2-d]pyrimidine derivatives, indicating that the majority of the synthesized compounds displayed potent anticancer activity on several human cancer cell lines, comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Mechanism of Action

Target of Action

The primary target of N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2,4,5-trifluoro-3-methoxybenzamide is the enzyme EZH2 . EZH2 is a histone-lysine N-methyltransferase enzyme, which plays a crucial role in gene regulation.

Mode of Action

this compound interacts with EZH2, inhibiting its activity . This inhibition disrupts the normal function of EZH2, leading to changes in gene expression.

Biochemical Pathways

The inhibition of EZH2 by this compound affects the histone methylation pathways . This can lead to downstream effects such as altered cell proliferation and differentiation.

Result of Action

The molecular and cellular effects of this compound’s action include changes in gene expression, cell morphology, and cell proliferation . These changes can lead to the death of cancer cells, making this compound a potential antitumor agent.